Cas no 2098014-59-4 (2-Azido-1-(2-(1-hydroxyethyl)pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-Azido-1-(2-(1-hydroxyethyl)pyrrolidin-1-yl)ethan-1-one
• CAS No: 2098014-59-4
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 4774206
• Update Time: 2025-05-24

2-Azido-1-(2-(1-hydroxyethyl)pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(2-(1-hydroxyethyl)pyrrolidin-1-yl)ethan-1-one
• 2-azido-1-[2-(1-hydroxyethyl)pyrrolidin-1-yl]ethanone
• 2-Azido-1-(2-(1-hydroxyethyl)pyrrolidin-1-yl)ethan-1-one

• Inchi： 1S/C8H14N4O2/c1-6(13)7-3-2-4-12(7)8(14)5-10-11-9/h6-7,13H,2-5H2,1H3
• InChI Key： KKUVBIIYLCRYKT-UHFFFAOYSA-N
• SMILES： OC(C)C1CCCN1C(CN=[N+]=[N-])=O

Computed Properties

• Exact Mass: 198.11167570 g/mol
• Monoisotopic Mass: 198.11167570 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.9
• Molecular Weight: 198.22

Additional information on 2-Azido-1-(2-(1-hydroxyethyl)pyrrolidin-1-yl)ethan-1-one

2-Azido-1-(2-(1-hydroxyethyl)pyrrolidin-1-yl)ethan-1-one

The compound 2-Azido-1-(2-(1-hydroxyethyl)pyrrolidin-1-yl)ethan-1-one (CAS No. 2098014-59-4) is a versatile organic molecule with significant applications in the fields of drug discovery, materials science, and organic synthesis. This compound is characterized by its unique structure, which combines an azide group (-N₃) with a pyrrolidine ring and a ketone functional group. The presence of these functional groups makes it highly reactive and suitable for various chemical transformations.

Recent studies have highlighted the potential of azide-containing compounds in click chemistry, particularly in the formation of stable triazole linkages through the Huisgen cycloaddition reaction. This property has made 2-Azido-1-(2-(1-hydroxyethyl)pyrrolidin-1-yl)ethan-1-one a valuable building block in the synthesis of complex molecules, including pharmaceutical agents and advanced materials. The hydroxyethyl substituent on the pyrrolidine ring further enhances its versatility, allowing for additional functionalization and tuning of physicochemical properties.

In terms of synthesis, this compound can be prepared via a multi-step process involving the coupling of an azide reagent with a suitably substituted pyrrolidine derivative. The reaction conditions are optimized to ensure high yield and purity, making it accessible for both academic and industrial applications. Researchers have also explored alternative synthetic routes, such as enzymatic catalysis and microwave-assisted synthesis, to improve efficiency and reduce environmental impact.

The pharmacological potential of 2-Azido-1-(2-(1-hydroxyethyl)pyrrolidin-1-yl)ethan-1-one has been investigated in recent years. Studies suggest that this compound exhibits moderate inhibitory activity against certain enzymes, making it a promising lead compound for drug development. Furthermore, its ability to undergo bioconjugation reactions has opened new avenues for its use in bioimaging and targeted drug delivery systems.

From a materials science perspective, this compound has shown potential as a precursor for the synthesis of high-performance polymers and cross-linked materials. The azide group can participate in polymerization reactions under specific conditions, leading to materials with tailored mechanical and thermal properties. This dual functionality—combining organic synthesis with materials applications—underscores the significance of CAS No. 2098014-59-4 in contemporary research.

In conclusion, 2-Azido-1-(2-(1-hydroxyethyl)pyrrolidin-1-yil)ethan-l-one (CAS No. 20980l4-l9-l) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, reactivity, and compatibility with modern synthetic techniques make it an invaluable tool for researchers striving to develop innovative solutions in drug discovery, materials science, and beyond.